N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-ethoxyanilino]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H26N2O5S/c1-3-31-21-15-13-20(14-16-21)26(32(28,29)22-10-5-4-6-11-22)18-24(27)25-17-19-9-7-8-12-23(19)30-2/h4-16H,3,17-18H2,1-2H3,(H,25,27)
• InChI Key: ZTBYZBBIADHVEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CC=C2OC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol

Description

N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide, also known as EMBS, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of glycine derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to have anti-cancer properties and has been studied for its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its potential to have anti-inflammatory and analgesic effects. This can be useful in studying the mechanisms of pain and inflammation. Another advantage is its potential use in treating neurodegenerative diseases and cancer. However, one limitation of using N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

For the study of N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide include further investigating its mechanism of action and potential use in treating other diseases, as well as improving its solubility in water for use in lab experiments.

Scientific Research Applications

N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic effects in animal models. N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, N~2~-(4-ethoxyphenyl)-N~1~-(2-methoxybenzyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to have anti-cancer properties and has been studied for its potential use in cancer treatment.